Cas no 1806167-40-7 (4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806167-40-7
• MF: C₈H₃F₃IN₃O₃
• MW: 373.027404069901
• CID: 4834884
• Update Time: 2025-06-09

4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C8H3F3IN3O3/c9-8(10,11)18-6-3-5(12)4(1-2-13)7(14-6)15(16)17/h3H,1H2
• InChI Key： NNADFCFZLFNMGY-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1CC#N)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 2.8
• Topological Polar Surface Area: 91.7

Additional information on 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile

4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806167-40-7): An Emerging Compound in Medicinal Chemistry

4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806167-40-7) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile.

The molecular structure of 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile is composed of a pyridine ring substituted with an iodo group at the 4-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 6-position. Additionally, the presence of a cyano group at the 3-position further enhances its chemical diversity and reactivity. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

The synthesis of 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile has been reported in several research articles. One common approach involves the sequential functionalization of a pyridine derivative. For instance, starting from 2-chloro-5-trifluoromethoxypyridine, the introduction of an iodo group can be achieved through a halogen exchange reaction using iodine or an iodide salt. Subsequently, nitration can be performed using a mixture of nitric acid and sulfuric acid to introduce the nitro group. Finally, the cyano group can be introduced via a cyanolation reaction using cyanide sources such as potassium cyanide or trimethylsilyl cyanide.

Recent studies have highlighted the potential of 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile in various biological contexts. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits cell growth by disrupting key signaling pathways involved in cell proliferation and survival. This finding suggests that 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile could serve as a lead compound for the development of novel anticancer drugs.

In another study, researchers explored the pharmacological properties of 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile as a potential inhibitor of enzymes involved in metabolic disorders. The compound was found to effectively inhibit key enzymes such as fatty acid synthase and acetyl-CoA carboxylase, which are implicated in lipid metabolism and insulin resistance. These findings indicate that 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile may have therapeutic potential in treating metabolic disorders such as obesity and type 2 diabetes.

Beyond its biological applications, 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile has also been investigated for its use as a building block in organic synthesis. The presence of multiple functional groups provides numerous opportunities for further chemical modifications and derivatization. For instance, the iodo group can be readily converted into other functional groups through various cross-coupling reactions such as Suzuki-Miyaura coupling or Sonogashira coupling. These reactions allow for the synthesis of structurally diverse derivatives with tailored properties for specific applications.

In conclusion, 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806167-40-7) is a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.